Cas no 929974-52-7 (2-amino-5-methyl-4-oxo-4,5-dihydro-1H-pyrrole-3-carboxamide)

• Product Name: 2-amino-5-methyl-4-oxo-4,5-dihydro-1H-pyrrole-3-carboxamide
• CAS No: 929974-52-7
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• MDL: MFCD09702224
• CID: 5226795
• Update Time: 2026-03-07

2-amino-5-methyl-4-oxo-4,5-dihydro-1H-pyrrole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxamide, 2-amino-4,5-dihydro-5-methyl-4-oxo-
• 2-amino-5-methyl-4-oxo-4,5-dihydro-1H-pyrrole-3-carboxamide

• MDL： MFCD09702224
• Inchi： 1S/C6H9N3O2/c1-2-4(10)3(6(8)11)5(7)9-2/h2,9H,7H2,1H3,(H2,8,11)
• InChI Key： ORBNYKBUKOTYRQ-UHFFFAOYSA-N
• SMILES： N1C(C)C(=O)C(C(N)=O)=C1N

Additional information on 2-amino-5-methyl-4-oxo-4,5-dihydro-1H-pyrrole-3-carboxamide

Comprehensive Overview of 2-amino-5-methyl-4-oxo-4,5-dihydro-1H-pyrrole-3-carboxamide (CAS No. 929974-52-7)

2-amino-5-methyl-4-oxo-4,5-dihydro-1H-pyrrole-3-carboxamide, with the CAS number 929974-52-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the pyrrole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both amino and carboxamide functional groups in its structure makes it a versatile intermediate in synthetic chemistry, particularly in the development of novel therapeutic agents.

In recent years, the demand for pyrrole derivatives has surged due to their potential applications in drug discovery and material science. Researchers are particularly interested in 2-amino-5-methyl-4-oxo-4,5-dihydro-1H-pyrrole-3-carboxamide for its role as a building block in the synthesis of more complex molecules. Its unique structural features, including the oxo and dihydro moieties, contribute to its reactivity and utility in various chemical transformations. This compound is often explored in the context of medicinal chemistry, where it serves as a precursor for compounds with potential antimicrobial, anti-inflammatory, or anticancer properties.

The synthesis of 2-amino-5-methyl-4-oxo-4,5-dihydro-1H-pyrrole-3-carboxamide typically involves multi-step organic reactions, starting from readily available precursors. One common approach includes the condensation of amino acids with carbonyl compounds, followed by cyclization to form the pyrrole ring. The purity and yield of the final product are critical, as they directly impact its suitability for further applications. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize and validate the compound's structure.

From a pharmacological perspective, 2-amino-5-methyl-4-oxo-4,5-dihydro-1H-pyrrole-3-carboxamide has shown promise in preliminary studies. Its mechanism of action is often linked to its ability to interact with enzymes or receptors involved in disease pathways. For instance, some derivatives of this compound have exhibited inhibitory effects on kinases, which are key targets in cancer therapy. Additionally, its bioavailability and metabolic stability are areas of active investigation, as these properties are crucial for its development into a viable drug candidate.

The compound's relevance extends beyond pharmaceuticals. In the field of material science, 2-amino-5-methyl-4-oxo-4,5-dihydro-1H-pyrrole-3-carboxamide is studied for its potential use in the design of organic semiconductors or photovoltaic materials. Its conjugated system and electron-rich nature make it a candidate for applications in optoelectronic devices. Researchers are also exploring its utility in catalysis, where it may serve as a ligand or catalyst in asymmetric synthesis.

Given the growing interest in sustainable chemistry, efforts are underway to develop greener synthetic routes for 2-amino-5-methyl-4-oxo-4,5-dihydro-1H-pyrrole-3-carboxamide. This includes the use of biocatalysts or microwave-assisted synthesis to reduce waste and energy consumption. Such advancements align with the broader goals of green chemistry and circular economy, which are increasingly important to both academia and industry.

In summary, 2-amino-5-methyl-4-oxo-4,5-dihydro-1H-pyrrole-3-carboxamide (CAS No. 929974-52-7) is a multifaceted compound with significant potential across multiple disciplines. Its structural complexity and functional diversity make it a valuable asset in drug discovery, material science, and catalysis. As research continues to uncover new applications and optimize its synthesis, this compound is poised to play an even greater role in advancing scientific and technological innovation.